Cas no 39100-91-9 (3-(3-Methyl-isothiazol-5-yl)-benzoic acid methyl ester)

• Product Name: 3-(3-Methyl-isothiazol-5-yl)-benzoic acid methyl ester
• CAS No: 39100-91-9
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• MDL: MFCD22573491
• CID: 4713778
• Update Time: 2025-05-26

3-(3-Methyl-isothiazol-5-yl)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methyl-isothiazol-5-yl)-benzoic acid methyl ester

• MDL： MFCD22573491
• Inchi： 1S/C12H11NO2S/c1-8-6-11(16-13-8)9-4-3-5-10(7-9)12(14)15-2/h3-7H,1-2H3
• InChI Key： GRVPVFGLQWKWLY-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=N1)C1C=CC=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Topological Polar Surface Area: 67.4

Additional information on 3-(3-Methyl-isothiazol-5-yl)-benzoic acid methyl ester

Recent Advances in the Study of 3-(3-Methyl-isothiazol-5-yl)-benzoic acid methyl ester (CAS: 39100-91-9)

In recent years, the compound 3-(3-Methyl-isothiazol-5-yl)-benzoic acid methyl ester (CAS: 39100-91-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its isothiazole and benzoic acid ester moieties, has shown promising potential in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer activities. The unique structural features of this molecule make it a valuable scaffold for drug discovery and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 3-(3-Methyl-isothiazol-5-yl)-benzoic acid methyl ester. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects against bacterial biofilms, particularly in Gram-positive pathogens such as Staphylococcus aureus. The compound was found to disrupt quorum sensing pathways, thereby reducing biofilm formation and enhancing the efficacy of conventional antibiotics. These findings highlight its potential as an adjunct therapy for treating antibiotic-resistant infections.

In addition to its antimicrobial properties, research has also explored the anticancer potential of this compound. A preclinical study conducted by researchers at the National Cancer Institute revealed that 3-(3-Methyl-isothiazol-5-yl)-benzoic acid methyl ester exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung adenocarcinoma. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway, with minimal effects on normal cells. This selectivity is attributed to its ability to modulate reactive oxygen species (ROS) levels and activate pro-apoptotic signaling cascades.

The synthesis and optimization of 3-(3-Methyl-isothiazol-5-yl)-benzoic acid methyl ester derivatives have also been a focal point of recent research. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the development of novel analogs with improved pharmacokinetic properties, such as enhanced solubility and metabolic stability. Structure-activity relationship (SAR) studies identified key functional groups that contribute to its bioactivity, paving the way for the design of next-generation therapeutics.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, toxicity profiles, and formulation stability need to be addressed through further preclinical and clinical studies. Nevertheless, the growing body of evidence supports the continued investigation of 3-(3-Methyl-isothiazol-5-yl)-benzoic acid methyl ester as a promising candidate for drug development.

In conclusion, the compound 3-(3-Methyl-isothiazol-5-yl)-benzoic acid methyl ester (CAS: 39100-91-9) represents a versatile and pharmacologically active molecule with broad therapeutic potential. Ongoing research efforts are expected to uncover new applications and optimize its efficacy, positioning it as a key player in the future of medicinal chemistry and chemical biology.